(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(3-nitrophenyl)methanone

• IUPAC Name: [4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3-nitrophenyl)methanone
• InChI: InChI=1S/C20H20N4O4S/c1-2-28-16-6-7-17-18(13-16)29-20(21-17)23-10-8-22(9-11-23)19(25)14-4-3-5-15(12-14)24(26)27/h3-7,12-13H,2,8-11H2,1H3
• InChI Key: YBSUFUJQTLPRPG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H20N4O4S
• Molecular Weight: 412.5 g/mol

Description

(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(3-nitrophenyl)methanone is a compound that has gained significant interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial Activity

• Patel et al. (2011) synthesized compounds similar to (4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(3-nitrophenyl)methanone and found variable and modest activity against bacteria and fungi. Their study focused on the synthesis and antimicrobial activity of new pyridine derivatives (Patel, Agravat, & Shaikh, 2011).

Anti-inflammatory and Analgesic Agents

• A study by Abu‐Hashem et al. (2020) involved the synthesis of novel compounds related to our chemical of interest. They found these compounds to have significant analgesic and anti-inflammatory activities, highlighting their potential as COX-2 inhibitors (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antitumor Activity

• Research by Bhole and Bhusari (2011) on similar compounds demonstrated inhibitory effects on a wide range of cancer cell lines, particularly leukemia, lung cancer, and renal cancer. This suggests potential use in cancer therapy (Bhole & Bhusari, 2011).

Corrosion Inhibition

• Singaravelu, Bhadusha, and Dharmalingam (2022) explored the use of compounds structurally related to this compound as corrosion inhibitors for mild steel in acidic medium, demonstrating significant inhibition efficiency (Singaravelu, Bhadusha, & Dharmalingam, 2022).

Encapsulation in Zeolite Y for Oxidation Catalysis

• Ghorbanloo and Alamooti (2017) investigated the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y. This complex showed promise as a catalyst for the oxidation of alcohols and hydrocarbons, indicating potential applications in catalysis (Ghorbanloo & Alamooti, 2017).

Antiestrogen Activity

• Jones et al. (1984) studied derivatives of benzo[b]thiophene for their antiestrogen properties, finding some to have high affinity for estrogen receptors and potential as antiestrogen agents in medical treatments (Jones et al., 1984).

Imaging Agents in Parkinson's Disease

• Wang et al. (2017) synthesized a PET imaging agent for visualizing LRRK2 enzyme activity in Parkinson's disease. This highlights a potential application in neurological research and diagnostics (Wang, Gao, Xu, & Zheng, 2017).